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Introduction
CU-76 is a potent and selective small-molecule inhibitor of cyclic GMP-AMP synthase (cGAS)

[1][2][3][4]. As a key component of the innate immune system, cGAS functions as a cytosolic

DNA sensor. Upon binding to double-stranded DNA (dsDNA) from pathogens or damaged host

cells, cGAS catalyzes the synthesis of the second messenger 2'3'-cyclic GMP-AMP (cGAMP)

[5][6][7]. cGAMP then binds to and activates the stimulator of interferon genes (STING),

triggering a signaling cascade that culminates in the production of type I interferons (IFNs) and

other pro-inflammatory cytokines, establishing an antiviral state[5][6][7]. Given the central role

of the cGAS-STING pathway in antiviral defense against DNA viruses and retroviruses, CU-76
serves as a valuable research tool for elucidating the involvement of this pathway in various

viral infection models and for the development of novel therapeutic strategies.

These application notes provide an overview of the potential uses of CU-76 in virology

research, complete with detailed, illustrative experimental protocols and data presentation.

Mechanism of Action
CU-76 selectively inhibits the cGAS-STING pathway. It has been demonstrated to reduce the

dimerization of IFN regulatory factor 3 (IRF3) and decrease the production of IFN-β in response

to DNA stimulation in human monocytic THP-1 cells[1][3]. Importantly, CU-76 does not affect

other nucleic acid sensing pathways, such as the RIG-I-MAVS pathway, which is responsible
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for detecting viral RNA[1][3]. This selectivity makes CU-76 an ideal tool for specifically probing

the role of cGAS in viral infections.

Diagram of the cGAS-STING Signaling Pathway and the inhibitory action of CU-76.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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